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Compound of Interest

Compound Name: MAP4343

Cat. No.: B1618461

A Comprehensive Overview for Researchers and
Drug Development Professionals

Introduction: MAP4343, also known as 33-Methoxypregnenolone, is a synthetic neuroactive
steroid derived from pregnenolone.[1] It has emerged as a promising therapeutic candidate for
depressive disorders due to its novel mechanism of action that differs from conventional
antidepressants.[2][3] This technical guide provides a detailed examination of the structure,
chemical properties, and biological activity of MAP4343, with a focus on its mechanism of
action, preclinical efficacy, and the experimental methodologies used to characterize it.

Chemical Structure and Properties

MAP4343 is the 33-methyl ether derivative of pregnenolone.[1] This structural modification
prevents its conversion into hormonally active metabolites, a significant advantage for a neuro-
focused therapeutic.[4]
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Property Value Reference

(3S,8S,9S,10R,13S,14S,17S)-
3-Methoxy-10,13-dimethyl-
1,2,3,4,7,8,9,11,12,14,15,16,1
IUPAC Name [1]
7-dodecahydro-1H-
cyclopenta[a]phenanthren-17-

yl)ethan-1-one

3B3-Methoxypregnenolone,
Synonyms [1]
Pregnenolone 3-methyl ether

Chemical Formula C22H3402 [1]
Molar Mass 330.51 g/mol [1]
CAS Number 511-26-2 [1]

Mechanism of Action: A Novel Approach to
Neurotherapeutics

The primary mechanism of action of MAP4343 involves its interaction with the neuronal
cytoskeleton, specifically through its binding to Microtubule-Associated Protein 2 (MAP2).[1][2]
[3] This interaction initiates a cascade of events that ultimately leads to the stabilization and
enhanced dynamics of microtubules, which are crucial for neuronal structure and function.[2]

Signaling Pathway

The proposed signaling pathway for MAP4343 is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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